12-oxo-N-(4-phenyl-2-thiazolyl)-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazoline-3-carboxamide
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Overview
Description
12-oxo-N-(4-phenyl-2-thiazolyl)-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazoline-3-carboxamide is a member of quinazolines.
Scientific Research Applications
Photochemical Synthesis
- A study discusses the synthesis of methyl 12-oxo-6,12-dihydroazepino[2,1-b]quinazoline-8-carboxylate, which is closely related to the compound , through photoinduced heterocyclization (Budruev et al., 2021). This indicates the potential for innovative synthesis methods involving similar compounds.
Ring Expansion Photolysis
- Research has shown that photo-induced ring expansions of aryl azides can lead to the formation of compounds like 3H-azepin-2-ones and 6H-azepino[2,1-b]quinazolin-12-ones (Lamara & Smalley, 1991). This process is relevant to understanding the synthesis pathways of similar quinazoline derivatives.
Water-Promoted Synthesis
- The influence of water in the synthesis of similar compounds, like 12-oxo-6,12-dihydroazepino[2,1-b]quinazolines, has been evaluated, showing how water concentration affects yields (Budruev et al., 2021). This is essential for optimizing the synthesis process of related compounds.
Biological Properties and Applications
- Studies have examined the biological properties of compounds structurally related to the target compound, noting their potential antitumor and anti-MAO (monoamine oxidase) properties (Маркосян et al., 2006). This suggests potential biomedical applications for compounds within this chemical class.
Antitussive Effects
- Azepino[2,1-b]quinazolones, which share a structural similarity, have been evaluated for their antitussive (cough-suppressing) activity (Nepali et al., 2011). Such findings may inform research into similar compounds for medical use.
Additional Synthesis Methods
- Research includes methods for synthesizing 6-substituted 12-oxo-6,12-dihydroazepino[2,1-b]quinazolines, which are structurally related to the compound (Budruev et al., 2016). This expands the understanding of possible synthetic routes for similar compounds.
Properties
Molecular Formula |
C23H20N4O2S |
---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
12-oxo-N-(4-phenyl-1,3-thiazol-2-yl)-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazoline-3-carboxamide |
InChI |
InChI=1S/C23H20N4O2S/c28-21(26-23-25-19(14-30-23)15-7-3-1-4-8-15)16-10-11-17-18(13-16)24-20-9-5-2-6-12-27(20)22(17)29/h1,3-4,7-8,10-11,13-14H,2,5-6,9,12H2,(H,25,26,28) |
InChI Key |
CHAKNUAHQDBPFY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2=NC3=C(C=CC(=C3)C(=O)NC4=NC(=CS4)C5=CC=CC=C5)C(=O)N2CC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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